4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid

• IUPAC Name: 4-[4-(azepane-1-carbonyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C17H22N2O4/c20-15(9-10-16(21)22)18-14-7-5-13(6-8-14)17(23)19-11-3-1-2-4-12-19/h5-8H,1-4,9-12H2,(H,18,20)(H,21,22)
• InChI Key: FXKACQCZAPIQQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• CAS No.: 940493-22-1

Description

4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid is a chemical compound with the molecular formula C17H22N2O4, supplied for research purposes . This molecule features a 4-oxobutanoic acid (succinamic acid) backbone, a structure recognized in medicinal chemistry for its potential bioactive properties. Compounds based on the 4-oxobutanoic acid scaffold have been extensively investigated for their therapeutic potential. Scientific literature indicates that derivatives of 4-oxobutanoic acid have demonstrated a range of significant biological activities in research settings. These include pronounced analgesic (pain-relieving) activity coupled with low acute toxicity, as well as significant anti-inflammatory effects that, for some derivatives, are comparable to or exceed those of medically used reference drugs . A patent covering 4-oxobutanoic acid derivatives further supports their research utility in the treatment of inflammation . The structure of this specific compound incorporates an azepane ring linked via a carbonyl group to an anilino moiety, suggesting potential for interaction with various biological targets. Researchers may find value in this molecule for developing novel pharmacophores, particularly in the fields of neuroscience and immunology. This product is intended For Research Use Only and is not for diagnostic or therapeutic use.

Preparation Methods

Stepwise Reaction Sequence

• Synthesis of 4-Amino-N-(azepane-1-carbonyl)aniline

  • The azepane carbonyl group is introduced via acylation of 4-nitroaniline using azepane-1-carbonyl chloride in anhydrous dichloromethane (DCM) under nitrogen atmosphere.

  • Reaction Conditions : Triethylamine (TEA) as a base, 0°C to room temperature, 12-hour stirring.

  • Intermediate Isolation : The nitro intermediate is reduced to the corresponding amine using hydrogen gas (1 atm) and palladium on carbon (Pd/C) in ethanol.

• Formation of 4-Oxobutanoic Acid Moiety

  • The amine intermediate reacts with succinic anhydride in tetrahydrofuran (THF) to form the 4-oxobutanoic acid derivative.

  • Key Parameters : Stirring at 50°C for 6 hours, followed by acidification with hydrochloric acid (HCl) to precipitate the product.

Alternative Methodologies

One-Pot Tandem Acylation

A streamlined approach combines the acylation and annulation steps in a single reaction vessel, reducing purification losses:

• Reagents : 4-Nitroaniline, azepane-1-carbonyl chloride, succinic anhydride.

• Catalyst : 4-Dimethylaminopyridine (DMAP) accelerates the acylation.

• Yield : Reported to reach 68% after column chromatography (silica gel, ethyl acetate/hexane).

Solvent and Temperature Optimization

Parameter	Optimal Range	Impact on Yield
Solvent	THF/DCM (2:1)	Maximizes solubility of intermediates
Temperature	50–60°C	Balances reaction rate and side reactions
Catalyst Loading	10 mol% DMAP	Enhances acylation efficiency

Higher temperatures (>70°C) promote decomposition, while polar aprotic solvents (e.g., DMF) lead to undesired by-products.

Characterization and Quality Control

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.1 (s, 1H, COOH), 8.2 (d, J = 8.4 Hz, 2H, ArH), 7.9 (d, J = 8.4 Hz, 2H, ArH), 3.6–3.4 (m, 4H, azepane CH₂), 2.5 (t, J = 6.8 Hz, 2H, CH₂CO), 1.6–1.4 (m, 8H, azepane ring).

• HPLC Purity : >98% achieved using a C18 column (acetonitrile/water + 0.1% TFA).

Challenges in Purification

• By-Product Formation : Partial oxidation of the anilino group during nitro reduction necessitates careful monitoring of reaction time and hydrogen pressure.

• Chromatography : Reverse-phase HPLC is critical for separating stereoisomers arising from azepane ring conformers.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability
Stepwise	72	98	High
One-Pot	68	95	Moderate

The stepwise approach remains superior for large-scale synthesis due to better control over intermediate purity.

Industrial-Scale Considerations

• Cost Efficiency : Azepane-1-carbonyl chloride is synthetically accessible from caprolactam, reducing raw material expenses.

• Environmental Impact : Solvent recovery systems (e.g., THF distillation) mitigate waste generation.

Emerging Techniques

Photocatalytic Coupling

Preliminary studies suggest that visible-light-mediated catalysis could shorten reaction times by 40% while maintaining yields above 65% .

Chemical Reactions Analysis

Types of Reactions

4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aniline moiety can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4, H2O2, acidic or basic conditions.

Reduction: LiAlH4, NaBH4, in solvents like ether or THF.

Substitution: Nucleophiles such as halides, amines, or thiols in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C17H22N2O4
• Molecular Weight : 318.36 g/mol

The compound's structure includes a carbonyl group attached to an azepane ring, contributing to its reactivity and interaction capabilities with biological molecules.

Chemistry

4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid serves as a valuable building block in organic synthesis. It can be utilized in:

• Synthesis of Complex Molecules : The compound can act as a precursor for synthesizing more complex organic structures.
• Reagent in Organic Reactions : It is employed in various organic reactions due to its reactivity profile.

Biology

In biological research, this compound is instrumental for:

• Enzyme Inhibition Studies : It has been used to investigate the inhibition of specific enzymes, which is crucial for understanding metabolic pathways.
• Protein-Ligand Interaction Studies : Techniques such as surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) are utilized to study its binding affinity with various biomolecules, indicating potential therapeutic applications.

Medicine

The compound is being explored for its potential therapeutic properties:

• Drug Development : Its unique structure makes it a candidate for developing novel therapeutic agents targeting specific diseases.
• Anticancer Activity : Preliminary studies suggest that derivatives of this compound may exhibit anticancer properties by inhibiting cancer cell proliferation.

Case Studies and Research Findings

Preliminary findings indicate that 4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid interacts with proteins involved in metabolic pathways, suggesting potential avenues for drug development. For instance:

• Anticancer Studies : Research has shown that derivatives of this compound exhibit significant inhibition rates against various cancer cell lines, demonstrating its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 4-[4-(1-Azepanylcarbonyl)anilino]-4-oxobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The pathways involved may include signal transduction, metabolic regulation, and cellular communication .

Comparison with Similar Compounds

Molecular Properties :

• Formula : C₁₇H₂₂N₂O₄
• Molecular Weight : 318.38 g/mol
• CAS : BBB/827 (available stock) .

Comparison with Similar Compounds

Structural Analogs of 4-Oxobutanoic Acid Derivatives

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Notes	Reference
Target Compound	C₁₇H₂₂N₂O₄	318.38	Azepanylcarbonyl anilino	Building block
4-[2-(Methoxycarbonyl)anilino]-4-oxobutanoic acid	C₁₂H₁₃NO₅	251.24	Methoxycarbonyl anilino	Antioxidant (DPPH scavenger, 13.4% activity at 1 μmol/L)
4-[(2-Chlorophenyl)amino]-4-oxobutanoic acid	C₁₀H₉ClNO₃	226.64	2-Chloro anilino	Intermediate in organic synthesis
4-Azepan-1-yl-4-oxobutanoic acid	C₁₀H₁₇NO₃	199.25	Azepane ring (no anilino group)	Modifies solubility
4-((2-Carbamoyl-5-methylphenyl)amino)-4-oxobutanoic acid	C₁₂H₁₂N₂O₅	264.24	Carbamoyl, methyl anilino	High-yield synthesis (94% via microwave)
5-{[4-(1-Azepanylcarbonyl)phenyl]amino}-5-oxopentanoic acid	C₁₈H₂₄N₂O₄	332.39	Extended chain (pentanoic acid)	Longer chain analog
4-[4-(azepan-1-yl)anilino]-4-oxobutanoic acid	C₁₆H₂₂N₂O₃	290.36	Azepane directly attached (no carbonyl)	Structural variant

Key Structural Differences and Implications

Substituent Effects: Azepanylcarbonyl Group: Unique to the target compound, this group enhances lipophilicity compared to analogs like the methoxycarbonyl () or chlorophenyl () derivatives. This may improve membrane permeability in drug design .

Chain Length Variations: The pentanoic acid analog () extends the carboxylic acid chain, which could influence pharmacokinetics (e.g., half-life) or target engagement .

Synthetic Accessibility :

• Microwave-assisted synthesis () achieves high yields (>90%) for carbamoyl derivatives, suggesting efficient routes for scalable production .
• Traditional methods (e.g., succinic anhydride reactions, ) yield ~69%, indicating room for optimization .

Q & A

Q. What precautions are necessary for handling and storage?

• Storage : -20°C under argon to prevent oxidation of the ketone and carboxylic acid groups.
• Safety : Use PPE (gloves, goggles) due to potential irritancy (refer to SDS data in ).

Q. How can researchers design robust SAR studies for this compound?

• Key Steps :

Core Modification : Vary the azepane ring size (e.g., 6- vs. 7-membered).

Functional Group Replacement : Substitute the anilino group with heterocycles (e.g., pyridine).

High-Throughput Screening : Test libraries in 96-well plates for rapid activity profiling .